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Compound of Interest

Compound Name: Yellamycin B

CAS No.: 119445-99-7

Cat. No.: B1684260

Get Quote

Executive Summary
Yellamycin B (CAS: 119445-99-7) is a secondary metabolite belonging to the anthracycline

class of antibiotics, isolated primarily from Streptomyces violaceus.[1] Characterized by a

tetracene-5,12-dione aglycone core coupled with amino-sugar moieties, it exhibits distinct

physicochemical behaviors governed by its glycosidic linkages and quinone chromophores.[1]

This guide provides a rigorous technical analysis of Yellamycin B, focusing on its structural

integrity, isolation methodologies, and stability under environmental stress. It is designed to

serve drug development professionals requiring precise handling protocols to prevent

degradation during formulation and bioassay.

Chemical Identity & Structural Architecture[1][2]
Yellamycin B is an anthracycline glycoside. Its pharmacological potential is linked to the

intercalation capability of its planar aglycone and the interaction of its sugar residues with the

DNA minor groove.
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Structural Components[1][2]
Aglycone Core: A tetracyclic system (tetracene-5,12-dione) responsible for the compound's

chromogenic properties and redox cycling capability.[1]

Glycosidic Moiety: Contains specific amino sugars (analogous to rhodosamine or

daunosamine), conferring basicity and solubility in polar organic solvents.[1]

Functional Groups:

Quinone/Hydroquinone system: Susceptible to redox reactions.

Glycosidic bonds: Acid-labile linkages prone to hydrolytic cleavage.[1]

Phenolic Hydroxyls: Weakly acidic protons contributing to pH-dependent solubility and

color changes.

Physicochemical Properties[1][3][4][5][6]
The following data summarizes the core physical constants required for analytical method

development and formulation.

Table 1: Physicochemical Constants of Yellamycin B

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Yellamycin-B
https://pubchem.ncbi.nlm.nih.gov/compound/Yellamycin-B
https://pubchem.ncbi.nlm.nih.gov/compound/Yellamycin-B
https://www.benchchem.com/product/b1684260/docs?utm_src=pdf-body#technical-guide-physicochemical-properties-and-stability-profile-of-yellamycin-b
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684260?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value / Description Notes

Molecular Formula C₃₆H₄₈N₂O₁₁

Molecular Weight 684.8 g/mol
Monoisotopic Mass: 684.3258

Da

Appearance
Yellow to Orange crystalline

powder

Color is pH-dependent

(bathochromic shift in alkali).[1]

Solubility (Water)
Practically Insoluble (< 0.1

mg/mL)

Hydrophobic aglycone

dominates aqueous behavior.

[1]

Solubility (Organic)
Soluble in DMSO, Methanol,

Chloroform

High solubility in acidified

alcohols.[1]

pKa (Calculated)

Basic (Sugar amine): ~7.8 -

8.2Acidic (Phenol): ~10.5 -

11.0

Protonation of the amine

increases aqueous solubility.[1]

LogP (Estimated) 2.5 - 3.5
Lipophilic nature facilitates

membrane permeability.[1]

UV/Vis Maxima
~230 nm, ~255 nm, ~430-450

nm

Characteristic anthracycline

absorption; visible peak shifts

with pH.[1]

Isolation & Purification Workflow
The isolation of Yellamycin B from Streptomyces violaceus requires a protocol that minimizes

thermal and photolytic degradation. The following workflow utilizes a biphasic extraction

strategy followed by size-exclusion and adsorption chromatography.

Experimental Protocol
Fermentation: Cultivate Streptomyces violaceus in starch-casein or soybean meal medium

for 5–7 days at 28°C.

Lysis & Extraction:
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Separate mycelium from broth via centrifugation (5000 rpm, 15 min).

Broth: Extract twice with Ethyl Acetate (EtOAc) at pH 7.0.

Mycelium: Extract with Acetone/Methanol (1:1), evaporate solvent, and partition residue

between Water and EtOAc.

Crude Concentration: Combine organic layers, dry over anhydrous Na₂SO₄, and concentrate

in vacuo at < 40°C.

Purification (Step 1 - Silica): Flash chromatography on Silica Gel 60.[1] Elute with a gradient

of Chloroform:Methanol (95:5 → 80:20).[1] Collect yellow-pigmented fractions.[1]

Purification (Step 2 - Sephadex): Pass active fractions through a Sephadex LH-20 column

(Mobile phase: Methanol) to remove polymeric impurities.[1]

Final Polish (HPLC): Preparative RP-HPLC (C18 column) using an Acetonitrile/Water

gradient (with 0.1% Formic Acid).

Workflow Visualization
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Figure 1: Optimized isolation workflow for Yellamycin B from Streptomyces fermentation broth.
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Stability Profile & Degradation Pathways
Yellamycin B, like other anthracyclines, exhibits specific vulnerabilities. Understanding these is

critical for storage and assay validity.

pH Sensitivity (Hydrolysis)[1]
Mechanism: The glycosidic bond connecting the sugar to the aglycone is an acetal linkage.

Acidic Conditions (pH < 4): Rapid hydrolysis occurs, cleaving the sugar and precipitating the

insoluble aglycone (often red/brown).

Alkaline Conditions (pH > 8): The phenolic groups deprotonate, leading to quinone ring

instability and potential oxidative degradation (color shift to violet/blue).[1]

Recommendation: Maintain buffers at pH 6.0 – 7.0.

Photostability (Photolysis)[1]
Mechanism: The conjugated quinone system absorbs UV/Visible light, generating singlet

oxygen or free radicals that can lead to self-oxidation or polymerization.

Observation: Solutions exposed to ambient light may fade or form precipitates within 24

hours.

Recommendation: All handling must occur under amber light or in amber glassware.

Thermal Stability
Solid State: Stable for >1 year at -20°C if protected from moisture.[1]

Solution: Significant degradation observed after 48 hours at 37°C.

Recommendation: Store stock solutions (DMSO) at -20°C or -80°C. Avoid repeated freeze-

thaw cycles.[1]

Analytical Characterization (Self-Validation)
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To confirm the identity of isolated Yellamycin B, the following spectral signals must be

observed.

Mass Spectrometry (ESI-MS)[1]
Ionization Mode: Positive (+ve)[1]

Target Ion: [M+H]⁺ = 685.3 m/z[1]

Fragment Ions: Look for sequential loss of sugar moieties (e.g., loss of 129 Da or 158 Da

depending on specific sugar structure).

Nuclear Magnetic Resonance (¹H-NMR, 500 MHz, CDCl₃)
Aromatic Region (δ 7.0 - 8.0 ppm): Singlets or doublets corresponding to the tetracene core

protons.[1]

Anomeric Protons (δ 5.2 - 5.6 ppm): Doublets (

Hz) indicating the

-glycosidic linkage.[1]

N-Methyl Groups (δ 2.2 - 2.5 ppm): Sharp singlets corresponding to the dimethylamino (

) group on the sugar.[1]

C-Methyl Groups (δ 1.2 - 1.4 ppm): Doublets corresponding to the methyl group of the sugar

ring (C6 position).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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